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Compound of Interest

Compound Name: 4-Chlorobutyl acetate

Cat. No.: B123908

This guide provides a comprehensive overview of 4-chlorobutyl acetate, a significant
chemical intermediate in various industrial and research applications. It details the compound's
core physicochemical properties, synthesis protocols, and analytical methodologies, tailored for
researchers, scientists, and professionals in drug development.

Core Properties of 4-Chlorobutyl Acetate

4-Chlorobutyl acetate is a colorless to light yellow liquid that serves as a versatile solvent and
an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries.[1][2] Its utility is underscored by its chemical structure, which
incorporates both a chloro and an acetate functional group, lending it a unique reactivity.[2]

Quantitative Data Summary

The fundamental physicochemical properties of 4-chlorobutyl acetate are summarized in the
table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b123908?utm_src=pdf-interest
https://www.benchchem.com/product/b123908?utm_src=pdf-body
https://www.benchchem.com/product/b123908?utm_src=pdf-body
https://www.benchchem.com/product/b123908?utm_src=pdf-body
https://www.chemimpex.com/products/22585
https://wap.guidechem.com/encyclopedia/4-chlorobutyl-acetate-dic14800.html
https://wap.guidechem.com/encyclopedia/4-chlorobutyl-acetate-dic14800.html
https://www.benchchem.com/product/b123908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula CeH11CIO2 [21[31[41[5]

Molecular Weight 150.60 g/mol [5]1[6]

CAS Number 6962-92-1 [2][3]

Appearance C.:Ieér colorless to pale yellow 7]
liquid

Density 1.072 g/mL at 25 °C [8]

Boiling Point 92 °C at 22 mmHg [41[8]

Refractive Index 1.434 at 20 °C [8]

Purity (GC) >97% [1]

Experimental Protocols

Synthesis of 4-Chlorobutyl Acetate

A common laboratory-scale synthesis of 4-chlorobutyl acetate involves the reaction of
tetrahydrofuran with acetyl chloride in the presence of a catalyst.[9]

Detailed Methodology:

o Combine 65 g of acetyl chloride, 50 g of tetrahydrofuran (boiling point 66 °C), and 0.01 g of
zinc chloride in a reaction vessel.[9]

e Ensure the setup is protected from moisture.[9]
¢ Heat the mixture to reflux and maintain for 90 minutes.[9]
o Following the reflux period, purify the product by distillation.[9]

e The expected yield of 4-chlorobutyl acetate is approximately 76%, with a boiling point of
78-79 °C at 15 mmHg or 90-91 °C at 20 mmHg.[9]
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Visualizing the Synthesis Pathway

The following diagram illustrates the synthetic route for 4-chlorobutyl acetate from
tetrahydrofuran and acetyl chloride.

Tetrahydrofuran Reacts with
Acetyl Chloride 4-Chlorobutyl Acetate

Zinc Chloride
(Catalyst)

Click to download full resolution via product page

Caption: Synthesis of 4-Chlorobutyl Acetate.

Applications in Research and Development

4-Chlorobutyl acetate is a key reagent in the synthesis of various pharmaceutical compounds.
It is notably used in the creation of novel cyclic ADP ribose derivatives and in the synthesis of
antagonists for the transient receptor potential melastatin 2 (TRPM2), which plays a role in
insulin secretion.[5][8] Its role as a versatile intermediate makes it a valuable compound in the
field of drug discovery and fine chemical manufacturing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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